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Compound of Interest

Compound Name: M-110

Cat. No.: B608784 Get Quote

Proper disposal of chemical products is essential for laboratory safety and environmental

protection. The appropriate disposal procedure for a substance labeled "M-110" is entirely

dependent on its specific chemical composition and the manufacturer. The designation "M-110"

is used for several distinct products with different disposal requirements. Therefore, it is crucial

to identify the correct product before proceeding with disposal.

Identifying Your M-110 Product
Below is a summary of different products identified as M-110. Please review this information to

identify your specific substance and follow the recommended disposal guidelines.
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Product Name/Type
Manufacturer/Sour
ce

Key Identifying
Information

Recommended
Disposal Path

M110 Sigma-Aldrich

Not classified as a

hazardous substance

or mixture.

Dispose of in

accordance with

national and local

regulations. Keep in

original containers

and do not mix with

other waste.[1]

M110 Northtown Company

Contains

diphenylmethane 4,4'-

diisocyanate.

Refer to Section 13 of

the Safety Data Sheet

(SDS) for specific

disposal information.

[2]

MR® 110 Magnetic

powder fluorescent
MR-Chemie

Magnetic fluorescent

powder.

Disposal must be

arranged with regional

waste disposal

authorities according

to official regulations.

[3]

WORKSafe® M110

N95 Particulate

Respirator

WORKSafe
N95 Particulate

Respirator.

Considered an article

with no hazardous

chemical release

under normal use. No

special disposal is

indicated.[4]

Bondchem M110 Bondchem

Two-component

structural

methacrylate

adhesive.

Consult the Material

Safety Data Sheet

(MSDS) for complete

disposal information.

[5]
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General Procedures for Laboratory Chemical
Disposal
For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is a fundamental aspect of laboratory safety. The following workflow outlines

a general procedure for the disposal of laboratory chemical waste.

Step 1: Identification & Assessment

Step 2: Segregation & Labeling

Step 3: Storage & Disposal

Step 4: Non-Hazardous Disposal

Identify the Chemical Waste

Locate and Review the Safety Data Sheet (SDS)

Determine if Waste is Hazardous or Non-Hazardous

Segregate Waste by Hazard Class (e.g., Flammable, Corrosive)

Hazardous

Follow Local Regulations for Non-Hazardous Waste Disposal (e.g., Trash, Drain)

Non-Hazardous

Use a Compatible, Leak-Proof Waste Container

Label Container with 'Hazardous Waste' and Chemical Contents

Store Waste in a Designated Satellite Accumulation Area

Keep Waste Containers Closed

Arrange for Pickup by Authorized Waste Management

Document Disposal Records
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Click to download full resolution via product page

General Laboratory Chemical Disposal Workflow

Essential Disposal Protocols
Based on general laboratory safety guidelines, the following experimental protocols for

chemical waste disposal should be followed:

Waste from Residues:

Waste material must be disposed of in accordance with national and local regulations.[1]

Leave chemicals in their original containers whenever possible.[1]

Do not mix different types of chemical waste.[1]

Handle uncleaned containers as you would the product itself.[1]

Container Management:

For non-hazardous waste, ensure containers are tightly sealed before disposal in the trash.

[6]

Empty chemical containers should be triple-rinsed with an appropriate solvent. The rinsate

from toxic or poisonous chemicals must be collected and treated as hazardous waste.[7]

After triple-rinsing and air-drying, non-hazardous containers can be disposed of in the trash

after defacing the label.[7][8]

Specific Disposal Considerations:

Drain Disposal: Only small amounts of approved chemicals (typically a few hundred grams

or milliliters per day) are suitable for drain disposal. This usually includes dilute acids and

bases with a pH between 5.5 and 10.5 and other chemicals that meet the criteria for trash

disposal. Always check local regulations.[6]

Trash Disposal: A chemical can be disposed of in the regular trash only if it is non-

radioactive, not a biological hazard, and not classified as flammable, reactive, corrosive, or
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toxic by the Environmental Protection Agency (EPA).[6]

It is imperative to always consult the specific Safety Data Sheet (SDS) for the exact M-110
product you are using and to adhere to the regulations set forth by your institution and local

authorities. If you are uncertain about the identity of your M-110 product, contact the

manufacturer for clarification before proceeding with disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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